4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine

• IUPAC Name: 4-[[1-(3,5-difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C17H18F2N2O3S/c18-14-8-15(19)10-17(9-14)25(22,23)21-7-1-2-13(11-21)12-24-16-3-5-20-6-4-16/h3-6,8-10,13H,1-2,7,11-12H2
• InChI Key: GATWUYVMSHHCIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC(=CC(=C2)F)F)COC3=CC=NC=C3
• Molecular Formula: C17H18F2N2O3S
• Molecular Weight: 368.4 g/mol

Description

4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine, also known as DS-1040 or ASP6537, is a small molecule drug that has shown promise in the treatment of thrombosis and other cardiovascular diseases.

Mechanism of Action

4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is a selective and reversible inhibitor of activated coagulation factor XII (FXIIa), a key enzyme in the coagulation cascade. By inhibiting FXIIa, 4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine prevents the formation of blood clots without affecting normal hemostasis.
Biochemical and Physiological Effects:
4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine has been shown to have potent antithrombotic activity in preclinical studies, and is effective in preventing thrombus formation in various animal models. In addition, 4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine has a favorable pharmacokinetic profile, with a half-life of approximately 8 hours in humans.

Advantages and Limitations for Lab Experiments

One advantage of 4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is its selectivity for FXIIa, which reduces the risk of bleeding compared to other anticoagulants. However, one limitation of 4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is its short half-life, which may require frequent dosing in clinical settings.

Future Directions

For 4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine include the evaluation of its safety and efficacy in clinical trials, as well as the investigation of its potential use in other cardiovascular diseases, such as stroke and myocardial infarction. In addition, further studies are needed to elucidate the molecular mechanisms of 4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine and its effects on other components of the coagulation cascade.

Synthesis Methods

4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is synthesized using a multi-step process that involves the reaction of 3,5-difluorophenylsulfonyl chloride with piperidine, followed by the addition of methoxy pyridine. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

4-[[1-(3,5-Difluorophenyl)sulfonylpiperidin-3-yl]methoxy]pyridine has been extensively studied for its potential use in the treatment of thrombosis, a condition characterized by the formation of blood clots in the circulatory system. Thrombosis is a major cause of morbidity and mortality worldwide, and there is a need for effective and safe antithrombotic agents.